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Compound of Interest

Compound Name: Dimethoate-d6

Cat. No.: B585463 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling of Dimethoate-
d6, a deuterated organophosphate insecticide. Adherence to these procedures is mandatory to

ensure the safety of all laboratory personnel and to maintain environmental compliance.

Dimethoate-d6 is classified as a highly toxic substance, acting as a cholinesterase inhibitor,

and is toxic if swallowed or in contact with skin.[1][2][3]

Essential Safety Information
Hazard Summary

Hazard Classification Description GHS Hazard Statements

Acute Toxicity (Oral) Toxic if swallowed. H301

Acute Toxicity (Dermal) Toxic in contact with skin. H311

Cholinesterase Inhibitor
Affects the central nervous

system.[4]
Not specified

Aquatic Hazard
Toxic to aquatic life with long

lasting effects.[1][3]
H411

Exposure Symptoms
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Acute exposure can lead to a range of symptoms, including but not limited to: headache,

dizziness, blurred vision, muscle spasms, weakness, vomiting, and diarrhea.[4] Severe

exposure can result in respiratory arrest.[4]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for safely handling Dimethoate-d6 within a

laboratory setting.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Segregate: Store Dimethoate-d6 in a designated, locked, and well-ventilated cabinet away

from incompatible materials such as strong alkaline compounds and oxidizing agents.[4][5]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure.

Minimum PPE Requirements:
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PPE Component Specification

Gloves

Double-gloving is required. Use a chemical-

resistant outer glove over a disposable inner

glove.

Outer Glove: Butyl rubber or Viton® for

extended contact.[6][7]

Inner Glove: Nitrile (minimum 5-mil thickness).

[8]

Eye Protection
Chemical safety goggles and a face shield are

mandatory.

Lab Coat A buttoned, long-sleeved lab coat is required.

Footwear Closed-toe shoes are mandatory.

Glove Selection for Solvents:

Dimethoate-d6 is often supplied in solution. The following table provides guidance on glove

selection for common solvents.

Solvent
Recommended Glove Material for
Extended Contact

Acetone
Butyl rubber.[1] Natural rubber (latex) is also a

good option for incidental contact.[5]

Acetonitrile

Butyl rubber or Polyvinyl Acetate (PVA).[5]

Nitrile gloves offer fair resistance for incidental

contact.[5][9]

Handling Procedures
Designated Area: All work with Dimethoate-d6 must be conducted in a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.[4][10]
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Weighing: For solid Dimethoate-d6, use a ventilated containment to weigh the substance.

Alternatively, use the tare method within a fume hood to prevent inhalation of dust.[4]

Aerosol Prevention: Avoid any procedures that may generate aerosols.[4]

Hand Washing: Immediately after handling, remove gloves and thoroughly wash hands and

arms with soap and water.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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